Cas no 2020733-61-1 (1-6-(4,5-dimethyl-1H-imidazol-1-yl)pyridin-2-ylethan-1-one)

• Product Name: 1-6-(4,5-dimethyl-1H-imidazol-1-yl)pyridin-2-ylethan-1-one
• CAS No: 2020733-61-1
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 6239818
• PubChem ID: 165521643
• Update Time: 2025-05-23

1-6-(4,5-dimethyl-1H-imidazol-1-yl)pyridin-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-6-(4,5-dimethyl-1H-imidazol-1-yl)pyridin-2-ylethan-1-one
• 2020733-61-1
• EN300-1293498
• 1-[6-(4,5-dimethyl-1H-imidazol-1-yl)pyridin-2-yl]ethan-1-one

• Inchi： 1S/C12H13N3O/c1-8-9(2)15(7-13-8)12-6-4-5-11(14-12)10(3)16/h4-7H,1-3H3
• InChI Key： PVIDWIVJZCRTHQ-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=CC(=N1)N1C=NC(C)=C1C

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.8Ų

Additional information on 1-6-(4,5-dimethyl-1H-imidazol-1-yl)pyridin-2-ylethan-1-one

Chemical Compound CAS No. 2020733-61-1: 1-(4,5-Dimethylimidazol-1-yl)-6-pyridinone

The chemical compound with CAS No. 2020733-61-1, commonly referred to as 1-(4,5-Dimethylimidazol-1-yl)-6-pyridinone, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique electronic properties and structural diversity. The molecule consists of a pyridone ring fused with an imidazole moiety, both of which are known for their stability and reactivity in different chemical environments.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4,5-dimethylimidazole derivatives, including this compound. Researchers have employed various methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These techniques not only enhance the yield but also ensure the purity of the final product, making it suitable for high-end applications in pharmaceuticals and materials science.

The pyridinone core of this compound plays a crucial role in its reactivity and functionality. Pyridones are known for their ability to form stable complexes with metal ions, a property that has been leveraged in the development of coordination polymers and metallo-drugs. Recent studies have demonstrated that 4,5-dimethylimidazolyl pyridinone derivatives can act as effective ligands in the construction of metallo-supramolecular architectures. These architectures have shown promise in catalysis, sensing, and drug delivery systems.

In the field of pharmacology, CAS No. 2020733-61-1 has garnered attention due to its potential as a drug candidate. The imidazole moiety is known for its bioisosteric properties, which allow it to mimic the functionality of other bioactive molecules. Researchers have explored its activity against various enzymes and receptors, revealing potential applications in the treatment of neurodegenerative diseases and cancer. For instance, studies have shown that this compound can inhibit key enzymes involved in amyloid-beta production, a hallmark of Alzheimer's disease.

The dimethyl substitution on the imidazole ring adds another layer of complexity to this compound's behavior. The methyl groups introduce steric hindrance and electronic effects that can modulate the molecule's interactions with biological targets. This feature has been exploited in drug design to improve pharmacokinetic properties such as solubility and bioavailability.

In terms of material science applications, CAS No. 2020733-61-1 has been investigated for its role in organic electronics. The conjugated system within the molecule allows for efficient charge transport properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent research has focused on incorporating this compound into polymer blends to enhance their electronic performance while maintaining mechanical stability.

The synthesis of 4,5-dimethylimidazolyl pyridinone involves a multi-step process that typically begins with the preparation of imidazole derivatives followed by cyclization reactions to form the pyridone ring. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structure and purity of the final product.

In conclusion, CAS No. 2020733-61-1: 1-(4,5-Dimethylimidazolyl)-6-pyridinone is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure enables diverse interactions that make it an attractive target for further research and development. As scientific understanding continues to grow, this compound is expected to play an increasingly important role in advancing both therapeutic interventions and innovative materials.